Cas no 154024-74-5 (Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride)

• Product Name: Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride
• CAS No: 154024-74-5
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 1327881
• PubChem ID: 21932558
• Update Time: 2025-04-20

Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-(methylamino)-, methyl ester, hydrochloride
• methyl 6-(methylamino)hexanoate,hydrochloride
• methyl 6-methylaminohexanoate hydrochloride
• 154024-74-5
• VPEZGEGIQMQXPY-UHFFFAOYSA-N
• Methyl 6-(methylamino)hexanoate;hydrochloride
• SCHEMBL1232903
• DB-085692
• DTXSID00620287
• methyl-6-methylaminohexanoate hydrochloride
• Methyl 6-(methylamino)hexanoate--hydrogen chloride (1/1)

• Inchi： 1S/C8H17NO2.ClH/c1-9-7-5-3-4-6-8(10)11-2;/h9H,3-7H2,1-2H3;1H
• InChI Key： VPEZGEGIQMQXPY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCCCCNC)=O

Computed Properties

• Exact Mass: 195.10274
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters